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Compound of Interest

Compound Name: Veltec

Cat. No.: B1166048 Get Quote

Velp FIWE Series Fiber Analyzer: Technical
Support Center
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) to help researchers, scientists, and drug development professionals prevent

and resolve sample blockages in Velp FIWE series fiber analyzers.

Troubleshooting Guide: Preventing and Clearing
Sample Blockages
Sample blockages in the Velp FIWE series fiber analyzer can occur at various stages of the

analysis. This guide provides a systematic approach to troubleshooting, from sample

preparation to operational procedures.

Pre-Analysis Checks & Sample Preparation
Proper sample preparation is critical to prevent blockages.

Is your sample properly ground?

Fine or inconsistent particle size is a primary cause of blockages.

Recommendation: Grind your sample to a uniform particle size of 1 mm.[1] Overly fine

particles can compact and clog the crucible filter.
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Does your sample have a high fat content?

Excess fat can solidify and block the crucible pores.

Action: For samples with a fat content between 5% and 10%, a preliminary fat extraction

using the Velp COEX unit is recommended. For samples with a fat content exceeding 10%,

this step is mandatory.[2]

Are you using the correct crucible type?

Crucible porosity is crucial for proper filtration.

Recommendation: VELP recommends using P2 porosity glass crucibles for fiber analysis to

prevent sample loss.[2]

Crucible Preparation and Maintenance
The condition of your crucibles directly impacts filtration efficiency.

Are your crucibles clean and in good condition?

Residue from previous analyses or a damaged filter can impede flow.

Best Practice: Thoroughly clean crucibles after each use. It is important to remember that

crucibles have a limited lifespan of around 20-30 analyses, as the fritted filter can be

damaged by acidic and basic solutions.[1][3] Consider replacing crucibles that have

exceeded this usage limit.

Are you using a filter aid for challenging samples?

Some sample matrices are inherently more prone to causing blockages.

Tip: For certain samples, adding a filter aid like celite can improve filtration. A common ratio

is 1 g of celite to 3 g of a homogeneous ground sample.[1]

During the Analysis
If a blockage occurs during a run, here are some immediate steps you can take.
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Is the filtration slow or has it stopped?

A compacted sample may be obstructing the filter.

Action (for CSF6 Filtration Unit): Compressed air can be injected from the bottom of the

crucible to dislodge any accumulated sample from the filter.[4]

Feature (for FIWE 3 and FIWE 6 models): These semi-automatic models are equipped with a

back-pressure pump specifically designed to prevent the clogging of crucibles.[5]

Experimental Protocols
Adhering to established protocols is key to reproducible results and avoiding operational errors

that can lead to blockages.

Protocol for Crude Fiber Determination (Modified
Scharrer Method)

Sample Grinding: Grind the sample to a particle size of 1 mm.[1]

Weighing: Accurately weigh 1 g of celite and 3 g of the ground, homogenous sample into a

P2 type crucible.[1]

Reagent Addition: Add 60 ml of cold Scharrer reagent.

Boiling: Boil for exactly 30 minutes from the onset of boiling.

Filtration: Connect to a vacuum to drain the acid.

Washing:

Wash with approximately 400 ml of deionized water using a water spray device. If the

sample is compacted, use air to gently break it up.[1]

Perform three washes with 25 ml of acetone.

Perform two washes with 25 ml of diethyl ether.
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Drying: After the final wash, remove the crucibles and dry in an oven at 130°C for 90

minutes.

Weighing: Allow the crucibles to cool in a desiccator before weighing.

Quantitative Data Summary
Parameter Recommendation Notes

Sample Particle Size 1 mm Uniform grinding is crucial.

Sample Weight 0.5 g to 3 g
Refer to specific official

methods for exact weights.[5]

Celite to Sample Ratio 1 g celite : 3 g sample
For samples prone to clogging.

[1]

Crucible Lifespan 20-30 analyses
Damage to the fritted filter can

occur with extended use.[1][3]

Preliminary Fat Extraction

Recommended: 5-10% fat

contentMandatory: >10% fat

content

Use Velp COEX Cold

Extractor.[2]

Troubleshooting Workflow
The following diagram illustrates a logical workflow for diagnosing and preventing sample

blockages.
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Sample Blockage Issue

Step 1: Review
Sample Preparation

Is particle size uniform
and ~1 mm?

Action: Grind sample
to 1 mm particle size.

No

Is fat content >5%?

Yes

Action: Perform preliminary
fat extraction with COEX.

Yes

Step 2: Inspect
Crucible Condition

No

Is crucible clean and
within 20-30 use cycle?

Action: Thoroughly clean
or replace crucible.

No

Is sample type known
to be difficult?

Yes

Action: Add celite
as a filter aid.

Yes

Step 3: Check
Operational Parameters

No

Is back-pressure pump
(FIWE 3/6) active?

Action: Use compressed air
to clear blockage (if applicable).

No/NA

Issue Resolved

Yes

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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